![molecular formula C24H23ClN2O7S B1230521 2-Hydroxy-3-methoxybenzoic acid [2-[2-chloro-5-[ethyl(phenyl)sulfamoyl]anilino]-2-oxoethyl] ester](/img/structure/B1230521.png)
2-Hydroxy-3-methoxybenzoic acid [2-[2-chloro-5-[ethyl(phenyl)sulfamoyl]anilino]-2-oxoethyl] ester
Overview
Description
2-hydroxy-3-methoxybenzoic acid [2-[2-chloro-5-[ethyl(phenyl)sulfamoyl]anilino]-2-oxoethyl] ester is a methoxybenzoic acid.
Scientific Research Applications
Organophosphorus Compound Synthesis
El‐Barbary and Lawesson (1981) described the synthesis of organophosphorus compounds using derivatives similar to 2-Hydroxy-3-methoxybenzoic acid. This study provides insight into the creation of heterocyclic phosphorus compounds, a crucial aspect in the field of organophosphorus chemistry (El‐Barbary & Lawesson, 1981).
Marine-Derived Compounds
Zhao et al. (2004) investigated bromophenol derivatives from the red alga Rhodomela confervoides, highlighting the potential of marine-sourced compounds similar to 2-Hydroxy-3-methoxybenzoic acid in natural product research and their biological activities (Zhao et al., 2004).
Heterocyclic Compound Formation
Ukrainets et al. (2014) discussed the cyclization of compounds structurally related to 2-Hydroxy-3-methoxybenzoic acid, leading to the formation of specific heterocyclic compounds. This study is significant in the synthesis of complex organic molecules (Ukrainets et al., 2014).
Isoprenyl Phenyl Ether Compound from Mangrove Fungus
Shao et al. (2007) isolated and identified compounds from Mangrove fungus, including derivatives similar to 2-Hydroxy-3-methoxybenzoic acid. These compounds exhibited antibacterial and antifungal activities, highlighting their potential in pharmaceutical research (Shao et al., 2007).
Regioselective Synthesis in Organic Chemistry
Reddy and Nagaraj (2008) demonstrated the regioselective synthesis of complex molecules using substances structurally related to 2-Hydroxy-3-methoxybenzoic acid. This work is crucial in the field of synthetic organic chemistry (Reddy & Nagaraj, 2008).
Solubilization Study Using Cetomacrogol
Corby and Elworthy (1971) researched the solubilization of esters of p‐hydroxybenzoic acid by cetomacrogol, providing insights into the solubilization process of compounds like 2-Hydroxy-3-methoxybenzoic acid in pharmaceutical formulations (Corby & Elworthy, 1971).
properties
Molecular Formula |
C24H23ClN2O7S |
|---|---|
Molecular Weight |
519 g/mol |
IUPAC Name |
[2-[2-chloro-5-[ethyl(phenyl)sulfamoyl]anilino]-2-oxoethyl] 2-hydroxy-3-methoxybenzoate |
InChI |
InChI=1S/C24H23ClN2O7S/c1-3-27(16-8-5-4-6-9-16)35(31,32)17-12-13-19(25)20(14-17)26-22(28)15-34-24(30)18-10-7-11-21(33-2)23(18)29/h4-14,29H,3,15H2,1-2H3,(H,26,28) |
InChI Key |
ZOXPMPMPLQXDNO-UHFFFAOYSA-N |
SMILES |
CCN(C1=CC=CC=C1)S(=O)(=O)C2=CC(=C(C=C2)Cl)NC(=O)COC(=O)C3=C(C(=CC=C3)OC)O |
Canonical SMILES |
CCN(C1=CC=CC=C1)S(=O)(=O)C2=CC(=C(C=C2)Cl)NC(=O)COC(=O)C3=C(C(=CC=C3)OC)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(4-Chloro-3-nitrophenyl)-oxomethyl]benzoic acid [2-[di(propan-2-yl)amino]-2-oxoethyl] ester](/img/structure/B1230439.png)
![2-[[(3-Methoxyanilino)-oxomethyl]-[(3-methyl-2-thiophenyl)methyl]amino]acetic acid ethyl ester](/img/structure/B1230441.png)
![N-[[4-(2-ethoxyphenyl)-1-piperazinyl]-sulfanylidenemethyl]-1-adamantanecarboxamide](/img/structure/B1230442.png)
![12-Imino-9-methyl-10,11-dioxatricyclo[5.3.2.0~1,6~]dodecane-7,8,8-tricarbonitrile](/img/structure/B1230446.png)
![[5-[(2-Acetamido-3-methyl-3-nitrososulfanylbutanoyl)amino]-3,4,6-triacetyloxyoxan-2-yl]methyl acetate](/img/structure/B1230452.png)
![2-[2-(1,3-benzodioxol-5-yl)ethyl]-1-methyl-3,4-dihydro-2H-quinoline](/img/structure/B1230453.png)
![(3-{[(2,5-Dioxopyrrolidin-1-yl)oxy]carbonyl}-2,2,5,5-tetramethylpyrrolidin-1-yl)oxidanyl](/img/structure/B1230460.png)
![3-[[7,11-Bis[(2,3-dioxidobenzoyl)amino]-2,6,10-trioxo-1,5,9-trioxacyclododec-3-yl]carbamoyl]benzene-1,2-diolate;hydron;iron(3+)](/img/structure/B1230461.png)